Cas no 2097943-97-8 (2-(4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)propanoic acid)

• Product Name: 2-(4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)propanoic acid
• CAS No: 2097943-97-8
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 5723319
• PubChem ID: 121215373
• Update Time: 2025-10-28

2-(4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2097943-97-8
• 2-(4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)propanoic acid
• AKOS026726027
• starbld0023057
• 2-[4-(1-methylpyrazol-3-yl)piperidin-1-yl]propanoic acid
• F6543-1476
• 1-Piperidineacetic acid, α-methyl-4-(1-methyl-1H-pyrazol-3-yl)-

• Inchi： 1S/C12H19N3O2/c1-9(12(16)17)15-7-3-10(4-8-15)11-5-6-14(2)13-11/h5-6,9-10H,3-4,7-8H2,1-2H3,(H,16,17)
• InChI Key： MNDOCGOYYUXQPL-UHFFFAOYSA-N
• SMILES： OC(C(C)N1CCC(C2C=CN(C)N=2)CC1)=O

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 407.3±45.0 °C(Predicted)
• pka: 2.56±0.10(Predicted)

Additional information on 2-(4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)propanoic acid

Introduction to 2-(4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)propanoic acid (CAS No. 2097943-97-8) and Its Applications in Modern Chemical Biology

2-(4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)propanoic acid, identified by the CAS number 2097943-97-8, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of a piperidine ring linked to a pyrazole moiety, both of which are well-documented for their pharmacological relevance. The propanoic acid side chain further extends its potential utility in drug design and molecular interactions.

The significance of this compound lies in its unique structural features, which make it a promising candidate for various biological assays and therapeutic applications. The 1-methyl-1H-pyrazol-3-yl substituent, in particular, has been extensively studied for its role in modulating enzyme activity and receptor binding. Recent advancements in medicinal chemistry have highlighted the importance of such heterocyclic systems in developing novel therapeutic agents. The integration of the piperidin-1-yl group enhances the compound's solubility and bioavailability, making it an attractive scaffold for further derivatization.

Current research in the field of chemical biology has demonstrated that compounds with similar structural motifs exhibit potent effects on a variety of biological targets. For instance, derivatives of piperidine and pyrazole have been shown to interact with enzymes involved in metabolic pathways, offering potential treatments for conditions such as diabetes and hyperlipidemia. The 2-(4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)propanoic acid structure provides a versatile platform for exploring these interactions, particularly due to its ability to engage with both protein and nucleic acid targets.

In vitro studies have begun to unravel the mechanistic aspects of this compound, revealing its potential as an inhibitor or modulator of key biological processes. The propanoic acid moiety, while seemingly simple, plays a crucial role in determining the compound's pharmacokinetic properties. Its acidic nature allows for interactions with basic residues in biological targets, thereby enhancing binding affinity. This characteristic has been leveraged in the design of peptidomimetics and enzyme inhibitors, where such functional groups are strategically incorporated to improve binding specificity.

The 1-methyl-1H-pyrazol-3-yl group is another critical feature that contributes to the compound's biological activity. Pyrazole derivatives are known for their ability to modulate enzyme function, particularly those involved in signal transduction and inflammatory responses. Recent publications have highlighted the role of pyrazole-based compounds in treating neurological disorders, where they act as scaffolds for developing neuroprotective agents. The presence of the methyl group at the 1-position further enhances the stability and bioavailability of these compounds, making them more suitable for therapeutic use.

One of the most exciting aspects of 2-(4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)propanoic acid is its potential application in drug discovery programs targeting neglected diseases. The structural features described above make it an ideal candidate for further optimization using computational methods such as molecular docking and virtual screening. These techniques have revolutionized the process of identifying lead compounds by allowing researchers to predict binding affinities and interactions with biological targets before conducting expensive wet-lab experiments.

Moreover, the compound's compatibility with modern synthetic methodologies has made it a valuable tool for medicinal chemists. Advances in organic synthesis have enabled the efficient preparation of complex molecules like this one, reducing both time and cost associated with drug development. The ability to modify specific parts of the molecule while retaining its core pharmacophore allows for rapid diversification of chemical space, increasing the chances of identifying novel therapeutics.

The integration of this compound into drug discovery pipelines has already shown promise in preclinical studies. Researchers have observed significant activity against various disease models, including those relevant to cancer, inflammation, and metabolic disorders. These findings underscore the importance of investing in high-quality chemical entities like 2-(4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)propanoic acid (CAS No. 2097943-97-8) as they serve as building blocks for future generations of drugs.

In conclusion, 2-(4-(1-methyl-1H-pyrazol-3-y)piperidin-l -yl)propanoic acid represents a significant advancement in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. Its combination of a piperidine ring, a pyrazole moiety, and an acidic side chain makes it a versatile scaffold for drug design. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in developing innovative treatments for human diseases.